Cas no 1373757-77-7 (2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde)

• Product Name: 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde
• CAS No: 1373757-77-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 4594373
• PubChem ID: 83854675
• Update Time: 2025-08-03

2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxaldehyde, 5,6,7,8-tetrahydro-2-methyl-
• 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde

• Inchi： 1S/C11H13NO/c1-8-6-9(7-13)10-4-2-3-5-11(10)12-8/h6-7H,2-5H2,1H3
• InChI Key： OJCZPYXJCAQNJJ-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(C=O)=CC=1C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde

Recent Advances in the Study of 2-Methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde (CAS: 1373757-77-7)

The compound 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde (CAS: 1373757-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde as a key intermediate in the synthesis of various heterocyclic compounds with potential pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, which showed promising activity against cancer cell lines. The compound's unique structural features, including its tetrahydroquinoline core and aldehyde functional group, make it an attractive scaffold for further chemical modifications.

In addition to its role in drug synthesis, 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde has been investigated for its direct biological effects. A recent in vitro study revealed its potential as an anti-inflammatory agent, with the compound exhibiting significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential application in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

The synthesis of 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde has also seen advancements in recent years. A 2024 publication in Organic Letters described a novel, high-yield synthetic route utilizing catalytic hydrogenation and subsequent oxidation steps. This method offers improved efficiency and scalability compared to traditional approaches, making the compound more accessible for large-scale pharmaceutical applications.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde with various biological targets. Molecular docking simulations have identified potential binding sites on several disease-relevant proteins, supporting its role as a versatile pharmacophore. These computational findings are currently being validated through experimental studies.

Looking forward, the compound's potential extends beyond its current applications. Researchers are exploring its use in the development of fluorescent probes for biological imaging, leveraging its unique photophysical properties. Additionally, its role in metal-catalyzed reactions is being investigated for applications in green chemistry and sustainable pharmaceutical manufacturing.

In conclusion, 2-methyl-5,6,7,8-tetrahydroquinoline-4-carbaldehyde (CAS: 1373757-77-7) represents a multifaceted compound with significant potential in medicinal chemistry and drug development. The recent advancements in its synthesis, biological evaluation, and application development underscore its importance as a valuable tool in chemical biology research. Future studies focusing on its optimization and clinical translation will be crucial for realizing its full therapeutic potential.